Cas no 2135600-85-8 ([2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid)

• Product Name: [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid
• CAS No: 2135600-85-8
• MF: C₈H₈BF₃O₂
• MW: 203.954133033752
• CID: 5303027
• Update Time: 2026-03-10

[2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-(1,1-difluoroethyl)-4-fluorophenyl]-
• [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid

• Inchi： 1S/C8H8BF3O2/c1-8(11,12)6-4-5(10)2-3-7(6)9(13)14/h2-4,13-14H,1H3
• InChI Key： MHSXLEBGAGNZAH-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(F)C=C1C(F)(F)C)(O)O

Additional information on [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid

Comprehensive Guide to [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid (CAS No. 2135600-85-8): Properties, Applications, and Market Insights

[2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid (CAS No. 2135600-85-8) is a specialized boronic acid derivative that has gained significant attention in pharmaceutical and materials science research. This compound, characterized by its unique difluoroethyl and fluoro-phenyl substituents, serves as a versatile building block in organic synthesis. Its molecular structure enables precise control in Suzuki-Miyaura cross-coupling reactions, making it invaluable for creating complex molecular architectures.

The growing demand for fluorinated boronic acids like [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid reflects broader trends in drug discovery, where researchers increasingly seek compounds with improved metabolic stability and bioavailability. Recent studies highlight how the fluorine atoms in this molecule contribute to enhanced binding affinity in target proteins, addressing common challenges in kinase inhibitor development. This aligns with current industry focus on next-generation therapeutics for oncology and CNS disorders.

From a synthetic chemistry perspective, CAS 2135600-85-8 demonstrates remarkable stability under various reaction conditions while maintaining high reactivity in palladium-catalyzed transformations. Its boronic acid moiety allows for efficient conjugation with aromatic systems, enabling the construction of diverse biaryl structures that are prevalent in many FDA-approved drugs. The compound's crystalline form and good solubility in common organic solvents further enhance its utility in laboratory settings.

The applications of [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid extend beyond pharmaceuticals into materials science, particularly in the development of organic electronic materials. Its ability to form stable covalent bonds with various substrates makes it attractive for creating advanced polymer architectures and molecular sensors. Researchers are exploring its potential in OLED technology and conductive polymers, where precise molecular control is paramount for performance optimization.

Market analysis indicates steady growth in demand for specialized boronic acid derivatives, driven by expanding research in personalized medicine and targeted therapies. The 2135600-85-8 compound occupies a niche position in this market, with manufacturers reporting increased inquiries from both academic institutions and pharmaceutical companies. Current pricing trends reflect its status as a high-value research chemical, with purity grades above 97% commanding premium prices in the specialty chemicals market.

Quality control aspects of [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid production emphasize rigorous HPLC analysis and NMR verification to ensure batch-to-batch consistency. Leading suppliers typically provide comprehensive analytical data sheets, addressing the pharmaceutical industry's stringent requirements for building block compounds. Storage recommendations generally suggest anhydrous conditions at controlled temperatures to maintain the compound's stability over extended periods.

Emerging research directions for CAS 2135600-85-8 include exploration of its potential in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. The compound's structural features make it particularly suitable for creating bifunctional molecules that can simultaneously engage multiple biological targets. These applications align with current drug discovery paradigms emphasizing targeted protein degradation and precision medicine approaches.

Environmental and handling considerations for [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid follow standard laboratory safety protocols for organoboron compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with the material in powder form. The compound's environmental fate and toxicity profile remain areas of active investigation as part of broader green chemistry initiatives in pharmaceutical development.

The synthesis of 2135600-85-8 typically involves multi-step routes starting from commercially available fluorinated precursors, with key steps including lithiation-borylation sequences and careful protecting group strategies. Recent process chemistry innovations have focused on improving yields and reducing heavy metal contamination in the final product, responding to industry demands for sustainable synthetic methods.

Looking ahead, the scientific community anticipates expanding applications for [2-(1,1-difluoroethyl)-4-fluoro-phenyl]boronic acid in bioconjugation chemistry and diagnostic probe development. Its unique combination of fluorine atoms and boronic acid functionality positions it as a valuable tool for creating molecular imaging agents and theranostic compounds. These developments reflect the compound's growing importance at the intersection of chemistry, biology, and materials science.